Cas no 78982-78-2 (2-amino-1-(3,5-dichlorophenyl)ethan-1-ol)

2-Amino-1-(3,5-dichlorophenyl)ethan-1-ol is a chiral β-amino alcohol derivative featuring a dichlorophenyl substituent, which imparts distinct electronic and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural motif, combining an amino group and a hydroxyl group on adjacent carbons, makes it valuable for asymmetric synthesis and catalysis. The presence of electron-withdrawing chlorine atoms enhances reactivity in nucleophilic substitution and coupling reactions. High purity and well-defined stereochemistry are critical for its applications in enantioselective transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and oxidation.

2-amino-1-(3,5-dichlorophenyl)ethan-1-ol structure

78982-78-2 structure

Product Name:2-amino-1-(3,5-dichlorophenyl)ethan-1-ol

CAS No:78982-78-2

MF:C₈H₉Cl₂NO

MW:206.069160223007

MDL:MFCD11042307

CID:562322

PubChem ID:3782382

Update Time:2025-05-27

2-amino-1-(3,5-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, a-(aminomethyl)-3,5-dichloro-
- 2-amino-1-(3,5-dichlorophenyl)ethanol
- 3,5-Dichloro-a-aminomethylbenzyl alcohol
- 2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
- CHEMBL3988796
- AKOS009159154
- 78982-78-2
- Z452431482
- MFCD11042307
- SCHEMBL8402182
- SWDAVNPCXAGELD-UHFFFAOYSA-N
- F2189-1011
- BDBM50278965
- EN300-80729
- DTXSID30396347
- MDL： MFCD11042307
- Inchi： 1S/C8H9Cl2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H,4,11H2
- InChI Key： SWDAVNPCXAGELD-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C(CN)O)Cl

Computed Properties

Exact Mass: 205.00600
Monoisotopic Mass: 205.006
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.2A^2

Experimental Properties

Density: 1.391
Boiling Point: 346.8°C at 760 mmHg
Flash Point: 163.6°C
Refractive Index: 1.6
PSA: 46.25000
LogP: 2.68580

2-amino-1-(3,5-dichlorophenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A611513-25mg	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2		25mg	$ 70.00	2022-05-31
TRC	A611513-50mg	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2		50mg	$ 95.00	2022-05-31
TRC	A611513-250mg	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2		250mg	$ 365.00	2022-05-31
Enamine	EN300-80729-0.05g	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2	95.0%	0.05g	$98.0	2025-03-21
Enamine	EN300-80729-0.1g	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2	95.0%	0.1g	$146.0	2025-03-21
Enamine	EN300-80729-0.25g	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2	95.0%	0.25g	$208.0	2025-03-21
Enamine	EN300-80729-0.5g	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2	95.0%	0.5g	$328.0	2025-03-21
Enamine	EN300-80729-1.0g	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2	95.0%	1.0g	$420.0	2025-03-21
Enamine	EN300-80729-2.5g	2-amino-1-(3,5-dichlorophenyl)ethan-1-ol	78982-78-2	95.0%	2.5g	$870.0	2025-03-21
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